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Compound Name: 11-Aminoundecanoic acid

Cat. No.: B556864

Polyamide 11: A Benchmark of Mechanical
Performance Against Industry Standards

For Researchers, Scientists, and Drug Development Professionals: A Comparative Guide

Polyamide 11 (PA11) is a high-performance bioplastic derived from renewable resources,
offering a uniqgue combination of mechanical, thermal, and chemical properties. This guide
provides an objective comparison of PA11's mechanical performance against other common
polyamides—Polyamide 12 (PA12), Polyamide 6 (PA6), and Polyamide 66 (PA66)—supported
by experimental data and standardized testing protocols.

Data Presentation: Comparative Mechanical
Properties

The following table summarizes the key mechanical properties of Polyamide 11 and its
alternatives, with data referenced to internationally recognized ASTM and ISO standards. This
allows for a direct and objective comparison of their performance characteristics.
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5 ) Test Polyamide Polyamide Polyamide Polyamide
roper
S Standard 11 (PA11) 12 (PA12) 6 (PA6) 66 (PA66)
Tensile
ASTM D638/
Strength 48 - 60 40 - 55 60 - 85 75-95
ISO 527-2
(MPa)
Tensile
ASTM D638/
Modulus 1.1-1.8 11-16 2.3-35 2.8-3.8
ISO 527-2
(GPa)
Elongationat ASTM D638/
50 - 300 50 - 250 30 - 200 30 - 150
Break (%) ISO 527-2
Flexural
ASTM D790/
Strength 50-70 50 - 65 80-120 100 - 140
ISO 178
(MPa)
Flexural
ASTM D790/
Modulus 1.2-1.9 1.2-1.7 24-3.2 29-3.6
ISO 178
(GPa)
Notched Izod
ASTM D256 /
Impact 5-20 4-15 4-12 4-10
ISO 180
(kJ/m?2)
Water
Absorption, ASTM D570 02-04 0.2-0.3 13-1.9 10-15
24h (%)
Density
ASTM D792 1.03-1.05 1.01-1.03 112-1.15 1.13-1.16
(g/cm?3)

Experimental Protocols: Standardized Mechanical
Testing

The data presented in this guide is based on the following internationally recognized standard
test methods, ensuring accuracy and reproducibility.
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Tensile Properties (ASTM D638 | ISO 527-2)

Tensile testing is performed to determine the force required to pull a specimen to its breaking
point, providing critical information about its strength and ductility.[1][2]

e Specimen Preparation: Dumbbell-shaped specimens are either injection molded or
machined from a sheet of the material to precise dimensions as specified in the standards.

o Test Procedure: The specimen is securely held in the grips of a universal testing machine. A
tensile load is applied at a constant rate of crosshead displacement until the specimen
fractures. The force and elongation are continuously monitored and recorded.

» Key Properties Measured:
o Tensile Strength: The maximum stress the material can withstand before breaking.[3]
o Tensile Modulus (Young's Modulus): A measure of the material's stiffness.[3]

o Elongation at Break: The percentage increase in length that the material undergoes before
fracturing, indicating its ductility.[3]

Flexural Properties (ASTM D790 / ISO 178)

Flexural testing measures the material's resistance to bending forces.[4][5][6]

e Specimen Preparation: Rectangular bar specimens are prepared according to the
dimensions specified in the standards.

o Test Procedure: The specimen is placed on two supports, and a load is applied to the center
of the specimen (three-point bending) until it breaks or reaches a specified strain.[4][7] The
force and deflection are recorded throughout the test.

» Key Properties Measured:

o Flexural Strength: The maximum stress the material can withstand at its outermost fiber
during bending before yielding or fracturing.[1]

o Flexural Modulus: A measure of the material's stiffness in bending.[1]
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Izod Impact Resistance (ASTM D256 / ISO 180)

The Izod impact test is designed to measure a material's resistance to fracture from a sudden,
high-velocity impact.[8][9][10]

e Specimen Preparation: A rectangular bar specimen is prepared with a V-shaped notch on
one side to create a stress concentration point.[10]

o Test Procedure: The specimen is clamped vertically in a pendulum impact testing machine,
with the notch facing the direction of the pendulum's strike. The pendulum is released from a
specified height and strikes the specimen. The energy absorbed by the specimen to fracture
is measured by the height to which the pendulum swings after breaking the specimen.[10]

o Key Property Measured:

o Notched Izod Impact Strength: The energy absorbed per unit of thickness at the notch,
indicating the material's toughness and notch sensitivity.[9]

Visualization of Material Selection Workflow

The following diagram illustrates a logical workflow for selecting the appropriate polyamide
based on key mechanical performance requirements.
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Define Application Requirements
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Caption: Polyamide selection workflow based on mechanical needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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